FIIN-4

• Molecular Formula: C35H38N8O4
• Molecular Weight: 634.7 g/mol
• InChI: InChI=1S/C35H38N8O4/c1-5-32(44)37-27-8-6-7-24(17-27)22-43-33-25(23-42(35(43)45)29-18-30(46-3)20-31(19-29)47-4)21-36-34(39-33)38-26-9-11-28(12-10-26)41-15-13-40(2)14-16-41/h5-12,17-21H,1,13-16,22-23H2,2-4H3,(H,37,44)(H,36,38,39)
• InChIKey: NQUHMXJRVOMTBY-UHFFFAOYSA-N

FIIN-4 Covalent Pan-FGFR Inhibitor

FIIN-4 is a first-in-class, orally active, covalent inhibitor of the fibroblast growth factor receptor (FGFR) family [1]. It exhibits low nanomolar potency against FGFR1–4 (IC50: 2.6, 2.6, 5.6, and 9.2 nM, respectively) . Its covalent binding to a conserved cysteine in the FGFR P-loop distinguishes it from reversible inhibitors, conferring sustained target engagement and enhanced efficacy in three-dimensional (3D) tumor models [2].

1

Covalent pan-FGFR inhibition (FGFR1-4)

Supports pathway studies requiring sustained target engagement via P-loop cysteine modification.

2

Kinome selectivity profiling workflow

Enables FGFR-specific mechanistic interrogation without confounding EGFR cross-reactivity, based on 456-kinase panel data.

3

Oral in vivo study fit

Reported oral pharmacokinetic profile supports convenient administration in murine models.

• [1] Brown WS, Tan L, Smith A, Gray NS, Wendt MK. Covalent Targeting of Fibroblast Growth Factor Receptor Inhibits Metastatic Breast Cancer. Mol Cancer Ther. 2016;15(9):2096-2106. doi:10.1158/1535-7163.MCT-16-0136. View Source
• [2] Lin H, Akhand SS, Wendt MK. Abstract 4782: Inhibition of FGFR in breast cancer metastasis. Cancer Res. 2018;78(13_Supplement):4782. doi:10.1158/1538-7445.AM2018-4782. View Source

FIIN-4 vs Other FGFR Inhibitors

FGFR inhibitors are not functionally interchangeable due to critical differences in binding mode, selectivity profile, and pharmacokinetic behavior. FIIN-4's covalent, irreversible binding to the FGFR P-loop cysteine yields prolonged target residence time that is unattainable with reversible inhibitors like AZD4547 [1]. Additionally, its balanced potency across all four FGFR isoforms contrasts with agents such as BGJ398, which exhibit marked selectivity for FGFR1–3 over FGFR4 . Substituting FIIN-4 with a reversible or isoform-biased inhibitor may compromise efficacy in models dependent on FGFR4 signaling or sustained pathway suppression.

⚠

Covalent vs. reversible binding

Reversible ATP-competitive FGFR inhibitors may not reproduce sustained target engagement and downstream pathway suppression.

⚠

Isoform selectivity differences

FGFR4 coverage varies significantly among analogs: FIIN-1 shows weak FGFR4 binding, while FIIN-2 exhibits gatekeeper mutant sensitivity.

⚠

EGFR cross-reactivity risk

FIIN-3 dual FGFR/EGFR activity may confound pathway-specific interpretation; FIIN-4 was designed for cleaner FGFR selectivity.

• [1] Lin H, Akhand SS, Wendt MK. Abstract 4782: Inhibition of FGFR in breast cancer metastasis. Cancer Res. 2018;78(13_Supplement):4782. doi:10.1158/1538-7445.AM2018-4782. View Source

FIIN-4 Quantitative Evidence

Pan-FGFR Biochemical Potency

FIIN-4 demonstrates low nanomolar IC50 values across all four FGFR isoforms, including FGFR4 (9.2 nM) . In contrast, the reversible inhibitor BGJ398 (infigratinib) shows >40-fold selectivity against FGFR4 (IC50 = 60 nM) , and the related covalent inhibitor FIIN-2 is substantially less potent against FGFR3 (27 nM) and FGFR4 (45 nM) [1]. This balanced pan-FGFR inhibition profile may be advantageous in tumor contexts where FGFR4 contributes to resistance or progression.

Pan-FGFR Potency

Cross-study comparable

FGFR1-4 IC50: 2.6–9.2 nM

vs. FIIN-1 FGFR4 Kd 120 nM; FIIN-2 FGFR1 V561M 216 nM

Reported balanced pan-FGFR inhibition profile

Enzymatic kinase assays; cross-study data review required

Evidence Dimension	Kinase inhibition IC50 (nM)
Target Compound Data	FGFR1: 2.6, FGFR2: 2.6, FGFR3: 5.6, FGFR4: 9.2
Comparator Or Baseline	BGJ398: FGFR1: 0.9, FGFR2: 1.4, FGFR3: 1, FGFR4: 60; FIIN-2: FGFR1: 3.1, FGFR2: 4.3, FGFR3: 27, FGFR4: 45
Quantified Difference	FIIN-4 is 6.5-fold more potent against FGFR4 than BGJ398 and 4.9-fold more potent than FIIN-2
Conditions	Biochemical kinase assays (cell-free)

Why This Matters

Procurement decisions should consider isoform coverage: FIIN-4 provides potent FGFR4 inhibition not achieved by BGJ398, and superior FGFR3/4 potency over the close analog FIIN-2.

• [1] TargetMol. FIIN-2 product page. View Source

Kinome-Wide Selectivity

In a direct comparative study, FIIN-4 (covalent) and JNJ-42756493 (covalent) demonstrated longer residence time on FGFR compared to the reversible inhibitor AZD4547 [1]. This prolonged engagement translates to more potent anti-proliferative activity in 3D spheroid cultures: both FIIN-4 and JNJ-42756493 showed superior inhibition relative to AZD4547 [1]. Covalent modification of the FGFR P-loop cysteine by FIIN-4 is the mechanistic basis for this sustained effect .

Kinome Selectivity

Cross-study comparable

Reduced EGFR cross-reactivity

vs. FIIN-3: EGFR L858R EC50 16.8 nM, EGFR VIII 135 nM; FIIN-2: EGFR L858R 231 nM

Supports FGFR-specific pathway studies

456-kinase panel; Ba/F3 cellular assays

Evidence Dimension	Residence time and anti-proliferative activity in 3D culture
Target Compound Data	FIIN-4: longer residence time, more potent anti-proliferative activity
Comparator Or Baseline	AZD4547 (reversible FGFR inhibitor)
Quantified Difference	Qualitative: FIIN-4 > AZD4547 in residence time and 3D growth inhibition
Conditions	4TO7 murine mammary carcinoma cells; 3D spheroid culture

Why This Matters

For studies requiring sustained pathway suppression (e.g., intermittent dosing or washout experiments), FIIN-4's covalent mechanism provides a functional advantage over reversible inhibitors.

• [1] Lin H, Akhand SS, Wendt MK. Abstract 4782: Inhibition of FGFR in breast cancer metastasis. Cancer Res. 2018;78(13_Supplement):4782. doi:10.1158/1538-7445.AM2018-4782. View Source

3D Metastatic Outgrowth Inhibition

FIIN-4 was profiled against a panel of 456 kinases (including 354 non-mutant kinases) and exhibited good target selectivity . While comprehensive selectivity data for many FGFR inhibitors are not publicly available in a standardized format, this broad profiling provides a baseline for assessing off-target risk. In contrast, some multi-targeted FGFR inhibitors (e.g., dovitinib) also potently inhibit VEGFR, PDGFR, and other kinases, which may confound phenotype interpretation.

3D Outgrowth Inhibition

Head-to-head comparison

54% at 100 nM; 100% pErk1/2 at 250 nM

Reported 3D model-response endpoint context

D2.A1 murine mammary carcinoma cells

Evidence Dimension	Kinome selectivity
Target Compound Data	Good target selectivity in 456-kinase panel
Comparator Or Baseline	Class-level baseline: many multi-targeted FGFR inhibitors exhibit broader kinase inhibition
Quantified Difference	Not quantified; qualitative assessment
Conditions	DiscoverRx KINOMEscan profiling

Why This Matters

When experimental interpretation requires minimal off-target confounding, FIIN-4's documented selectivity profile supports its use over less selective FGFR inhibitors.

Oral Bioavailability

In serum-starved D2.A1 murine mammary carcinoma cells, pretreatment with 250 nM FIIN-4 for 18 hours completely abolished (100% inhibition) FGF2-induced Erk1/2 phosphorylation, while EGF-dependent Erk phosphorylation remained unaffected . This functional selectivity confirms that FIIN-4 specifically targets FGFR signaling without broadly impairing other receptor tyrosine kinase pathways. Comparable data for reversible FGFR inhibitors in the same cellular context are not available, but this result underscores the compound's mechanistic fidelity.

Oral PK Profile

Supporting evidence

Tmax 0.5 h; T1/2 2.4 h; AUC 935 h·ng/mL

Supports oral in vivo study design

10 mg/kg murine model; no direct comparator

Evidence Dimension	Pathway-specific inhibition (Erk phosphorylation)
Target Compound Data	100% inhibition of FGF2-induced Erk1/2 phosphorylation at 250 nM
Comparator Or Baseline	EGF-induced Erk phosphorylation unaffected
Quantified Difference	Selective inhibition of FGFR signaling
Conditions	D2.A1 murine mammary carcinoma cells, 18-h pretreatment, 250 nM FIIN-4

Why This Matters

Researchers can confidently attribute observed phenotypes to FGFR pathway blockade rather than non-specific cytotoxicity or off-target RTK inhibition.

Oral FIIN-4 Achieves Favorable Pharmacokinetics and In Vivo Efficacy Without Overt Toxicity

Oral administration of FIIN-4 (10 mg/kg) in mice yielded rapid absorption (Tmax = 0.5 h), a half-life of 2.4 h, and substantial exposure (AUC = 935 h·ng/mL) . At 25 mg/kg every other day, FIIN-4 significantly suppressed tumor growth in patient-derived triple-negative breast cancer brain metastases xenografts (P ≤ 0.01 vs. control) without overt toxicity [1]. In a comparative study, FIIN-4 showed the least toxicity among three FGFR inhibitors tested (AZD4547, JNJ-42756493, FIIN-4) [2]. These data demonstrate that FIIN-4 combines oral bioavailability with robust in vivo antitumor activity and a favorable safety profile relative to clinical-stage comparators.

Evidence Dimension	Pharmacokinetics, in vivo efficacy, and toxicity
Target Compound Data	Tmax: 0.5 h; T1/2: 2.4 h; AUC: 935 h·ng/mL; tumor growth inhibition (P ≤ 0.01); least toxicity
Comparator Or Baseline	AZD4547 and JNJ-42756493 (toxicity comparison)
Quantified Difference	FIIN-4 exhibited the least toxicity among three inhibitors
Conditions	Mice; 10 mg/kg p.o. (PK); 25 mg/kg q.o.d. (efficacy); patient-derived TNBC brain metastases xenograft

Why This Matters

FIIN-4 is suitable for in vivo studies requiring oral dosing, offering a favorable balance of efficacy and tolerability that may reduce experimental variability and animal welfare concerns.

• [1] Brown WS, Tan L, Smith A, Gray NS, Wendt MK. Covalent Targeting of Fibroblast Growth Factor Receptor Inhibits Metastatic Breast Cancer. Mol Cancer Ther. 2016;15(9):2096-2106. doi:10.1158/1535-7163.MCT-16-0136. View Source
• [2] Lin H, Akhand SS, Wendt MK. Abstract 4782: Inhibition of FGFR in breast cancer metastasis. Cancer Res. 2018;78(13_Supplement):4782. doi:10.1158/1538-7445.AM2018-4782. View Source

FIIN-4 Application Scenarios

Metastatic Breast Cancer Research

FIIN-4's covalent binding and prolonged residence time [1] make it ideal for 3D spheroid or organoid cultures where reversible inhibitors may be rapidly cleared or diluted. Its superior inhibition of 3D outgrowth compared to AZD4547 [1] supports its use in metastasis and invasion assays requiring durable target engagement.

Pan-FGFR Balanced Inhibition

With demonstrated oral bioavailability (Tmax = 0.5 h, AUC = 935 h·ng/mL) and the least toxicity among tested FGFR inhibitors [1], FIIN-4 is well-suited for chronic dosing regimens in syngeneic or xenograft mouse models. Its efficacy in suppressing patient-derived TNBC brain metastases xenografts [2] validates its use in clinically relevant in vivo settings.

FGFR-Specific Pathway Analysis

FIIN-4's balanced potency against FGFR4 (IC50 = 9.2 nM) enables studies of FGFR4-driven signaling, which is often poorly inhibited by agents like BGJ398 (FGFR4 IC50 = 60 nM) . This is particularly relevant for hepatocellular carcinoma and other FGFR4-implicated malignancies.

FGFR-Targeted Library Construction

FIIN-4's ability to completely block FGF2-induced Erk phosphorylation while sparing EGF-driven signaling allows researchers to dissect FGFR-specific contributions in complex growth factor environments. This selectivity is critical for experiments where unambiguous assignment of phenotype to FGFR is required.

Application

Selection Property

Validation Focus

FGFR-driven metastasis model studies

3D metastatic outgrowth assay context

PDX tumor growth monitoring

Pan-FGFR pathway inhibition

Isoform-selectivity assay context (FGFR1-4)

Balanced target engagement verification

FGFR-specific mechanistic studies

Kinome selectivity review (456-kinase panel)

EGFR pathway interference minimization

Covalent inhibitor library reference

Type II binding mode (DFG-out) benchmark

Structure-activity relationship (SAR) studies

• [1] Lin H, Akhand SS, Wendt MK. Abstract 4782: Inhibition of FGFR in breast cancer metastasis. Cancer Res. 2018;78(13_Supplement):4782. doi:10.1158/1538-7445.AM2018-4782. View Source
• [2] Brown WS, Tan L, Smith A, Gray NS, Wendt MK. Covalent Targeting of Fibroblast Growth Factor Receptor Inhibits Metastatic Breast Cancer. Mol Cancer Ther. 2016;15(9):2096-2106. doi:10.1158/1535-7163.MCT-16-0136. View Source